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Compound of Interest

Compound Name:
1-[2-(4-

Methylphenoxy)ethyl]piperazine

Cat. No.: B11724839

Get Quote

Introduction & Mechanism of Action
The compound 1-[2-(4-Methylphenoxy)ethyl]piperazine represents a "privileged structure" in

medicinal chemistry, sharing the phenoxy-ethyl-amine backbone critical for binding to the

Sigma-1 Receptor (S1R).

Unlike classical GPCRs, the S1R is a ligand-operated integral membrane chaperone located at

the Mitochondria-Associated Membrane (MAM) of the endoplasmic reticulum (ER).

Mechanism: Upon agonist binding, S1R dissociates from BiP (GRP78), stabilizing IP3

Receptors (IP3R) at the MAM. This facilitates efficient

transfer from the ER to mitochondria, boosting ATP production and preventing ER-stress-
induced apoptosis.

Therapeutic Relevance: Compounds in this class are investigated for neuroprotection

(Alzheimer’s, ALS), depression, and neuropathic pain.
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The following diagram illustrates the S1R mechanism targeted by this assay suite.
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Figure 1: Putative Mechanism of Action. The compound binds S1R, promoting chaperone

activity at the MAM interface to enhance mitochondrial bioenergetics.

Experimental Strategy
To fully characterize this compound, a tiered approach is required:
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Tier 1: Affinity (Binding): Does it bind S1R? (Competition Binding).

Tier 2: Function (Calcium): Is it an agonist or antagonist? (Cytosolic

Modulation).

Tier 3: Efficacy (Phenotypic): Does it protect cells? (ER Stress Rescue).

Summary of Key Assays
Assay Type Readout Purpose Success Criteria

Radioligand Binding CPM (Scintillation)
Determine

affinity.

Calcium Mobilization RFU (Fluo-4)
Agonist/Antagonist

classification.

Potentiation of

Bradykinin response.

ER Stress Rescue Absorbance (MTT)
Neuroprotective

efficacy.
viability recovery vs.

Thapsigargin.

Protocol 1: Competitive Radioligand Binding
Objective: Determine the affinity (

) of the compound for S1R using CHO cell membranes. Standard: This is the industry-standard
"Gold Standard" for S1R validation.

Materials
Cell Line: CHO-K1 cells stably overexpressing human S1R.

Radioligand:

(Specific Activity ~30 Ci/mmol).

Reference Ligand: Haloperidol (Non-selective) or NE-100 (S1R Selective).

Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM
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Step-by-Step Methodology
Membrane Preparation:

Harvest CHO-S1R cells and homogenize in ice-cold Tris-sucrose buffer.

Centrifuge at 1,000 x g (10 min) to remove nuclei.

Centrifuge supernatant at 100,000 x g (60 min) to pellet membranes. Resuspend in

Binding Buffer.

Assay Setup:

In a 96-well plate, add:

of

(Final conc: 2 nM).

of Test Compound (Concentration range:

M to

M).

of Membrane Suspension (

protein/well).

Incubation:

Incubate for 120 minutes at 37°C. (Note: S1R binding kinetics are slow; 37°C ensures

equilibrium).

Termination:

Rapid filtration through GF/B glass fiber filters pre-soaked in 0.5% Polyethyleneimine (PEI)

using a cell harvester.
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Wash 3x with ice-cold buffer.

Data Analysis:

Measure radioactivity via liquid scintillation counting.

Calculate

using non-linear regression (One-site competition).

Convert to

using the Cheng-Prusoff equation:

.

Protocol 2: Functional Calcium Mobilization Assay
Objective: Distinguish between Agonist (potentiates

flux) and Antagonist (inhibits flux) activity. Scientific Rationale: S1R agonists do not induce

release alone but potentiate signal transduction from

-coupled receptors (e.g., Bradykinin or Histamine receptors) via IP3R stabilization.

Materials
Dye: Fluo-4 AM (Calcium indicator).

Stimulant: Bradykinin (BK).

Instrument: FLIPR (Fluorometric Imaging Plate Reader) or FlexStation.

Step-by-Step Methodology
Cell Seeding:

Seed NG108-15 or CHO-K1 cells (10,000 cells/well) in black-wall, clear-bottom 96-well

plates. Incubate 24h.
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Dye Loading:

Remove media. Add

dye loading buffer (Fluo-4 AM

+ 0.04% Pluronic F-127 in HBSS).

Incubate 45 min at 37°C, then 15 min at Room Temp (RT).

Compound Treatment:

Add Test Compound (

or dose-response) and incubate for 30 minutes.

Note: Pre-incubation is critical for S1R translocation to the MAM.

Stimulation & Measurement:

Transfer plate to reader.

Inject Bradykinin (

concentration, typically ~10 nM) to induce sub-maximal

release.

Record fluorescence (Ex 488nm / Em 525nm) every 1 second for 60 seconds.

Interpretation:

Agonist: Increases the Area Under the Curve (AUC) of the Bradykinin response (Positive

Allosteric Modulation).

Antagonist: Decreases or has no effect on the AUC compared to vehicle.

Protocol 3: ER Stress Neuroprotection Assay
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Objective: Confirm therapeutic potential by assessing the compound's ability to rescue cells

from ER stress-induced death.

Materials
Stressor: Thapsigargin (TG) or Tunicamycin (TM).

Readout: MTT or CellTiter-Glo (ATP).

Step-by-Step Methodology
Pre-Treatment:

Seed SH-SY5Y (neuroblastoma) cells.

Treat with Test Compound (

) for 1 hour.

Stress Induction:

Add Thapsigargin (

final).

Incubate for 24 hours.

Viability Measurement:

Add MTT reagent (

). Incubate 4h.

Solubilize formazan crystals with DMSO.

Measure Absorbance at 570 nm.

Validation:

Calculate % Recovery =
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A valid S1R agonist should restore viability by >20-30%.

Selectivity & Troubleshooting
Given the piperazine scaffold, "off-target" binding to 5-HT (Serotonin) and Dopamine receptors

is a common risk.

Selectivity Screen: It is mandatory to counter-screen against 5-HT1A and 5-HT2A receptors.

If ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-

inserted">

: Highly Selective.

If < 10: "Dirty" drug profile (polypharmacology).

Troubleshooting Guide
Issue Probable Cause Solution

High Non-Specific Binding Lipophilicity of piperazine tail.
Increase BSA (0.1%) or PEI

(0.5%) in wash buffers.

No Calcium Effect Incorrect incubation time.

S1R translocation is slow.

Ensure >30 min pre-

incubation.

Low Solubility Free base form.
Convert to Hydrochloride (HCl)

or Maleate salt for assay use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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